Tert-butyl 3,3-difluoro-4-hydroxy-5-(hydroxymethyl)piperidine-1-carboxylate

Specification

• Molecular Formula: C11H19F2NO4
• Molecular Weight: 267.27 g/mol
• IUPAC Name: tert-butyl 3,3-difluoro-4-hydroxy-5-(hydroxymethyl)piperidine-1-carboxylate
• Standard InChI: InChI=1S/C11H19F2NO4/c1-10(2,3)18-9(17)14-4-7(5-15)8(16)11(12,13)6-14/h7-8,15-16H,4-6H2,1-3H3
• Standard InChI Key: VPLQVCYHEZXTMT-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)N1CC(C(C(C1)(F)F)O)CO
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C(C(C1)(F)F)O)CO

Introduction

Tert-butyl 3,3-difluoro-4-hydroxy-5-(hydroxymethyl)piperidine-1-carboxylate is a complex organic compound with a molecular formula of C11H19F2NO4 and a molecular weight of 267.27 g/mol. This compound is often encountered in chemical synthesis and pharmaceutical research due to its unique structural features, which include a piperidine ring with difluoro, hydroxy, and hydroxymethyl substituents.

Physical Characteristics:

• Density: Not specifically reported for this exact compound, but similar compounds have densities around 1.3 g/cm³.

• Boiling Point: Not reported for this compound, but related compounds have boiling points around 359.6°C at 760 mmHg.

Synthesis:

The synthesis of this compound typically involves complex organic reactions. While specific synthesis methods for this compound are not widely detailed, related compounds often involve reactions with various reagents to introduce the difluoro and hydroxymethyl groups.

Applications:

This compound is likely used as an intermediate in pharmaceutical synthesis due to its functional groups, which can be modified to produce a variety of bioactive molecules. The presence of difluoro and hydroxymethyl groups provides opportunities for further chemical modification.

Research Findings:

• The compound's unique structure makes it a valuable building block in organic synthesis.

• Its difluoro and hydroxymethyl substituents offer sites for further functionalization, which is crucial in drug discovery and development.

Uses:

• Pharmaceutical Intermediates: It serves as a precursor for synthesizing more complex molecules with potential therapeutic applications.

• Chemical Synthesis: Its structure allows for various chemical transformations, making it useful in synthetic organic chemistry.

Hazard Information:

• Signal Word: Warning

• Hazard Statements: H315 (causes skin irritation), H319 (causes serious eye irritation), H335 (may cause respiratory irritation).

• Precautionary Statements: P261 (avoid breathing dust), P305+351+338 (if in eyes: rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing), P302+352 (if on skin: wash with plenty of soap and water).

Storage and Handling:

• Store in a cool, dry place away from incompatible substances.

• Handle with protective gloves and safety glasses.

Hazard Information Table

Hazard Statement	Description
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation

Precautionary Statements Table

Precautionary Statement	Description
P261	Avoid breathing dust
P305+351+338	If in eyes: rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing
P302+352	If on skin: wash with plenty of soap and water